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Compound of Interest

Compound Name: 1-Bromo-2-methylbutane

L  Get Quote

Cat. No.: B081432

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Bromo-2-methylbutane, a
chiral alkyl halide crucial for the synthesis of complex organic molecules. This document details
its chemical and physical properties, extensive safety data, and key experimental protocols for
its synthesis and subsequent use in Grignard reactions.

Chemical Identity and Properties

1-Bromo-2-methylbutane is a chiral organic compound, existing as two enantiomers, (S)-
(+)-1-Bromo-2-methylbutane and (R)-(-)-1-Bromo-2-methylbutane. The racemic mixture is
also commercially available. Its properties make it a valuable building block in asymmetric
synthesis, particularly for pharmaceuticals and liquid crystals.[1][2]

Table 1: Chemical Identifiers for 1-Bromo-2-methylbutane

(S)-(+)-1-Bromo-2-

Racemic 1-Bromo-2-

Identifier
methylbutane methylbutane
CAS Number 534-00-9 10422-35-2
Molecular Formula CsHi1Br CsH11Br
Molecular Weight 151.04 g/mol 151.04 g/mol
Synonyms (S)-(+)-2-Methylbutyl bromide (+)-1-Bromo-2-methylbutane
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Table 2: Physical and Chemical Properties of (S)-(+)-1-Bromo-2-methylbutane

Property Value

Appearance Colorless liquid
Boiling Point 121-122 °C

Density 1.223 g/mL at 25 °C
Flash Point 22 °C (71.6 °F)
Refractive Index n20/D 1.445
Solubility Insoluble in water

Safety and Handling

1-Bromo-2-methylbutane is a highly flammable liquid and vapor that causes skin and serious
eye irritation, and may cause respiratory irritation. Proper safety precautions are essential when
handling this compound.

Table 3: GHS Hazard Information for 1-Bromo-2-methylbutane

Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2

and vapor
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.
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» Skin Protection: Use flame-retardant, chemical-resistant gloves and protective clothing.

o Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is
required if working outside a fume hood or with poor ventilation.

Safe Handling Workflow
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Caption: Workflow for the safe handling of 1-Bromo-2-methylbutane.

Experimental Protocols
Synthesis of (S)-(+)-1-Bromo-2-methylbutane

This protocol describes the synthesis of (S)-(+)-1-Bromo-2-methylbutane from (S)-(-)-2-
methyl-1-butanol via an SN2 reaction with phosphorus tribromide. This method generally
proceeds with an inversion of stereochemistry.

Materials:

(S)-(-)-2-methyl-1-butanol

Phosphorus tribromide (PBrs)

Anhydrous diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b081432?utm_src=pdf-body-img
https://www.benchchem.com/product/b081432?utm_src=pdf-body
https://www.benchchem.com/product/b081432?utm_src=pdf-body
https://www.benchchem.com/product/b081432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Round-bottom flask, dropping funnel, reflux condenser, heating mantle, separatory funnel,
distillation apparatus

Procedure:

e In a fume hood, equip a round-bottom flask with a dropping funnel and a reflux condenser.
Place the flask in an ice bath.

e Add (S)-(-)-2-methyl-1-butanol to the flask.

e Slowly add phosphorus tribromide dropwise from the dropping funnel with constant stirring.
The temperature should be maintained below 10 °C.

 After the addition is complete, remove the ice bath and allow the mixture to warm to room
temperature.

o Gently reflux the mixture for 1-2 hours using a heating mantle.

o Cool the reaction mixture and slowly pour it over crushed ice.

o Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

e Wash the organic layer with saturated sodium bicarbonate solution and then with brine.
e Dry the organic layer over anhydrous magnesium sulfate.

« Filter to remove the drying agent and remove the solvent by rotary evaporation.

» Purify the crude product by fractional distillation, collecting the fraction at 121-122 °C.

Grignard Reaction with 1-Bromo-2-methylbutane

This protocol outlines the formation of a Grignard reagent from 1-Bromo-2-methylbutane and
its subsequent reaction with a carbonyl compound (e.g., acetone).

Materials:

¢ 1-Bromo-2-methylbutane
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e Magnesium turnings

e Anhydrous diethyl ether or THF

 lodine crystal (as an initiator)

o Acetone (or other carbonyl compound)

« Dilute hydrochloric acid

o Saturated ammonium chloride solution

o Apparatus must be flame-dried to ensure anhydrous conditions.
Procedure:

o Grignard Reagent Formation:

o Place magnesium turnings in a flame-dried, three-necked round-bottom flask equipped
with a reflux condenser, a dropping funnel, and a nitrogen inlet.

o Add a small crystal of iodine.

o In the dropping funnel, prepare a solution of 1-Bromo-2-methylbutane in anhydrous
diethyl ether.

o Add a small portion of the bromide solution to the magnesium. The reaction is initiated
when the iodine color disappears and bubbling is observed. Gentle warming may be
necessary.

o Once the reaction starts, add the remaining bromide solution dropwise at a rate that
maintains a gentle reflux.

o After the addition is complete, reflux the mixture for an additional 30 minutes.
» Reaction with Carbonyl:

o Cool the Grignard reagent solution in an ice bath.
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o Add a solution of the carbonyl compound (e.g., acetone) in anhydrous diethyl ether
dropwise from the dropping funnel.

o After the addition, remove the ice bath and stir the mixture at room temperature for 30
minutes.

o Work-up:

o Cool the reaction mixture in an ice bath and slowly add saturated ammonium chloride
solution to quench the reaction.

o Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

o Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and remove the
solvent.

o The resulting alcohol can be purified by distillation or chromatography.

Grignard Reaction Workflow
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Caption: General workflow for a Grignard reaction using 1-Bromo-2-methylbutane.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b081432?utm_src=pdf-body-img
https://www.benchchem.com/product/b081432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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